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Compound of Interest

Compound Name: N-(1-Methyl-1H-imidazol-5-yl)urea

CAS No.: 349492-32-6

Cat. No.: B12821682

Get Quote

A Technical Guide for Medicinal Chemistry &
Development
Executive Summary
N-substituted imidazole urea compounds (often classified as carbamoylimidazoles or

imidazole-1-carbamates) occupy a unique chemical space. Unlike standard ureas, which are

generally chemically inert, the imidazole urea linkage possesses a "tunable lability." This

characteristic makes them valuable as reactive intermediates (e.g., in carbonyldiimidazole

chemistry) but poses significant challenges when the moiety is part of a final drug candidate

(API).

This guide dissects the stability profile of this pharmacophore, focusing on the kinetic

susceptibility of the urea bond to N-protonation-mediated hydrolysis and the oxidative

vulnerability of the imidazole ring. It provides actionable protocols for stability assessment and

structural optimization.
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The stability of N-substituted imidazole ureas is governed by the electronic competition

between the urea carbonyl and the imidazole nitrogen lone pair.

The "Leaving Group" Character
In a standard urea (

), the amide bonds are stabilized by strong resonance delocalization. However, in an imidazole
urea (

), the imidazole ring retains significant aromatic character, but the

nitrogen is acylated/carbamoylated.

Resonance Mismatch: The lone pair on the imidazole nitrogen is involved in the aromatic

sextet. Acylation/Carbamoylation disrupts this slightly, but more importantly, the imidazole

moiety is a much better leaving group (

of conjugate acid

) compared to a standard amine (

).

Protonation Sensitivity: The

nitrogen of the imidazole ring remains basic. Protonation at this site creates a cationic
species that exerts a strong electron-withdrawing effect, significantly activating the carbonyl
carbon toward nucleophilic attack (water).

Critical Degradation Pathways
The degradation of these compounds usually follows first-order kinetics with respect to the

substrate, but the rate constants are heavily pH-dependent.

A. Hydrolytic Degradation (The Dominant Pathway)
Hydrolysis cleaves the urea bond, releasing the parent amine, imidazole (or substituted

imidazole), and carbon dioxide.
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Acid-Catalyzed (pH < 4): Unlike typical amides/ureas that protonate at the carbonyl oxygen,

imidazole ureas preferentially protonate at the imidazole N3. This generates a highly reactive

acyl-imidazolium-like intermediate. Water attacks the carbonyl, leading to bond cleavage.

Base-Catalyzed (pH > 7): Proceeds via the

mechanism.[1][2] The hydroxide ion acts as a direct nucleophile attacking the carbonyl
carbon.

The "Stability Window": These compounds often exhibit a "U-shaped" pH-rate profile, with

maximum stability typically found in the weakly acidic to neutral range (pH 4–6), where the

concentration of both

(for N-protonation) and

(for carbonyl attack) is minimized.

B. Oxidative Degradation
The imidazole ring is susceptible to oxidation, particularly at the C2 and C4/C5 positions.

Peroxide Attack: Reaction with peroxides (common impurities in excipients like PEG) can

lead to N-oxide formation or ring opening.

Radical Oxidation: High-stress oxidative conditions can lead to ring fragmentation.

Diagram 1: Hydrolysis Mechanism (Acid vs. Base)
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Caption: Dual-pathway hydrolysis mechanism showing N3-protonation activation in acid vs.

direct nucleophilic attack in base.

Analytical Method Development
To accurately assess stability, a "self-validating" analytical workflow is required. The method

must separate the parent urea from the highly polar imidazole and the amine degradation

product.

Experimental Protocol: Forced Degradation (Stress Testing)
This protocol ensures the method is stability-indicating (SIM).

Step 1: Sample Preparation

Prepare a 1 mg/mL stock solution of the imidazole urea in Acetonitrile/Water (50:50).

Step 2: Stress Conditions Apply the following conditions. Stop if degradation exceeds 20%.

Stress Type Reagent/Condition Duration Target Mechanism

Acid Hydrolysis 0.1 N HCl, 60°C 1–8 Hours
N-Protonation driven

cleavage

Base Hydrolysis 0.1 N NaOH, RT 1–4 Hours
Nucleophilic acyl

substitution

Oxidation
3%

, RT
2–24 Hours

Imidazole ring

oxidation

Thermal 60°C (Solid & Soln) 1–7 Days
Decarboxylation /

Dimerization

Photolytic UV/Vis (1.2M Lux·hr) ICH Q1B Ring photolysis

Step 3: Chromatographic Separation (HPLC-PDA-MS)
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Column: C18 (High pH stable column preferred to allow basic mobile phases if needed for

imidazole retention).

Mobile Phase A: 10mM Ammonium Formate (pH 3.5) or 0.1% Formic Acid.

Mobile Phase B: Acetonitrile.[3]

Gradient: 5% B to 95% B over 15 mins.

Detection:

UV: 210 nm (urea bond), 254 nm (aromatic).

MS: Positive mode (Parent

, Amine fragment, Imidazole fragment).

Diagram 2: Analytical Workflow
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Caption: Stability-indicating workflow ensuring mass balance via dual UV/MS detection of

degradants.

Stabilization Strategies
If the stability profile is insufficient for drug development, the following modifications are proven

to enhance half-life (

).

A. Structural Modification (Medicinal Chemistry)
Steric Shielding: Introduce bulky groups (e.g., isopropyl, tert-butyl) on the nitrogen atom

adjacent to the carbonyl (the non-imidazole nitrogen) or at the C2 position of the imidazole

ring. This sterically hinders the approach of water to the carbonyl.

Electronic Deactivation:

Imidazole Ring:[3][4][5][6][7][8][9][10] Adding electron-withdrawing groups (e.g., -Cl, -CF3)

to the imidazole ring reduces the basicity of the N3 nitrogen. This lowers the

, making it harder to protonate at physiological pH, thus shutting down the acid-catalyzed
pathway.

Urea Nitrogen:[11] Avoid strong electron-withdrawing groups on the non-imidazole

nitrogen, as these make the carbonyl more electrophilic.

B. Formulation Approaches
pH Control: Formulate in a buffer system (e.g., Citrate or Phosphate) that maintains pH

between 5.0 and 6.5. This avoids the N-protonation threshold (usually pH < 4) and the base

hydrolysis threshold (pH > 8).

Excipient Selection: Avoid excipients containing trace peroxides (e.g., Polysorbates, PEG) to

prevent oxidative degradation of the imidazole ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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